4-Bromo-2-fluoro-5-methylphenylboronic acid, pinacol ester

• IUPAC Name: 2-(4-bromo-2-fluoro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C13H17BBrFO2/c1-8-6-9(11(16)7-10(8)15)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key: KCPRDDSQYLXYGE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2F)Br)C
• Molecular Formula: C13H17BBrFO2
• DSSTOX Substance ID: DTXSID601139547
• Molecular Weight: 314.99 g/mol
• CAS RN: 2096334-00-6

Description

“4-Bromo-2-fluoro-5-methylphenylboronic acid, pinacol ester” is a type of organoboron compound. These compounds are highly valuable building blocks in organic synthesis. They are particularly useful in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Synthesis Analysis

The synthesis of “4-Bromo-2-fluoro-5-methylphenylboronic acid, pinacol ester” involves the use of pinacol boronic esters. Protodeboronation of these esters is a key step in the synthesis process. This process involves a radical approach and is paired with a Matteson–CH2–homologation.

Chemical Reactions Analysis

In chemical reactions, “4-Bromo-2-fluoro-5-methylphenylboronic acid, pinacol ester” can be used in Suzuki–Miyaura coupling. This reaction involves the coupling of chemically differentiated fragments with the metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, while transmetalation occurs with formally nucleophilic organic groups.

Scientific Research Applications

Catalytic Protodeboronation for Anti-Markovnikov Hydromethylation of Alkenes

Pinacol boronic esters find applications in organic synthesis due to their stability and ease of purification. However, protodeboronation of these esters has been less explored. Recent research has demonstrated a radical-based approach for catalytic protodeboronation of primary, secondary, and tertiary alkyl boronic esters. This method allows for the formal anti-Markovnikov hydromethylation of alkenes, a transformation previously unknown. The protocol has been successfully applied to methoxy-protected (−)-Δ8-THC and cholesterol. .

Boron-Carrier for Neutron Capture Therapy

Boron compounds, including boronic acids and their esters, are of interest in drug design and neutron capture therapy. Neutron capture therapy is a cancer treatment that selectively destroys tumor cells by irradiating them with low-energy neutrons. .

Suzuki–Miyaura Coupling

The Suzuki–Miyaura cross-coupling reaction is widely used for carbon–carbon bond formation. Pinacol boronic esters are essential reagents in this process. .

Mechanism of Action

Target of Action

The primary target of the compound, also known as 2-(4-Bromo-2-fluoro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its target through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the Suzuki–Miyaura coupling reaction, which also involves an oxidative addition step where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

The compound affects the Suzuki–Miyaura coupling pathway . This pathway involves the formation of carbon-carbon bonds, which are crucial in many biochemical processes. The compound’s role in this pathway allows for the creation of a broad range of functional groups , including oxidations, aminations, halogenations, and various types of C–C-bond-formations such as alkenylations, alkynylations, and arylations .

Pharmacokinetics

It’s known that the compound is relatively stable, readily prepared, and generally environmentally benign . These properties suggest that the compound may have good bioavailability. The compound’s susceptibility to hydrolysis, which is influenced by the ph and the substituents in the aromatic ring , could impact its pharmacokinetic properties.

Result of Action

The result of the compound’s action is the formation of new carbon-carbon bonds through the Suzuki–Miyaura coupling reaction . This can lead to the synthesis of a wide variety of organic compounds . For example, it has been used in the formal total synthesis of δ- ( R )-coniceine and indolizidine 209B .

Action Environment

The action of the compound can be influenced by environmental factors such as pH . For instance, the rate of hydrolysis of the compound is considerably accelerated at physiological pH . Therefore, the compound’s action, efficacy, and stability may vary depending on the pH of the environment in which it is used .

Future Directions

The future directions for “4-Bromo-2-fluoro-5-methylphenylboronic acid, pinacol ester” could involve its use in new synthetic methods. For example, it could be used in the development of new protocols for the functionalizing deboronation of alkyl boronic esters. Additionally, it could be used in the synthesis of new organic compounds.